Cas no 157518-70-2 ((2R)-4-METHYL-2-[(S)-2,2-DIMETHYL-5-OXO-1,3-DIOXOLAN-4-YL]VALERIC ACID)

• Product Name: (2R)-4-METHYL-2-[(S)-2,2-DIMETHYL-5-OXO-1,3-DIOXOLAN-4-YL]VALERIC ACID
• CAS No: 157518-70-2
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 904357
• PubChem ID: 6398860
• Update Time: 2025-04-19

(2R)-4-METHYL-2-[(S)-2,2-DIMETHYL-5-OXO-1,3-DIOXOLAN-4-YL]VALERIC ACID Chemical and Physical Properties

Names and Identifiers

• (2R)-4-METHYL-2-[(S)-2,2-DIMETHYL-5-OXO-1,3-DIOXOLAN-4-YL]VALERIC ACID
• (R)-2-((S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)-4-methylpentanoic acid
• (R)-2-((S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)-4-methylpentanoic acid(WXG01078)
• 157518-70-2
• SCHEMBL1609861
• ZUOVLWXPFQJYLF-SFYZADRCSA-N
• 1,3-Dioxolane-4-acetic acid, 2,2-dimethyl-alpha-(2-methylpropyl)-5-oxo-, (alphaR,4S)-
• (2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-4-methylpentanoic acid
• CS-0447462
• 2-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)-4-methylpentanoic acid
• 2R-(2,2-dimethyl-4oxo-1,3,-dioxalan-5S-yl)-4-methylpentanoic acid
• DTXSID10935692

• Inchi： 1S/C11H18O5/c1-6(2)5-7(9(12)13)8-10(14)16-11(3,4)15-8/h6-8H,5H2,1-4H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： ZUOVLWXPFQJYLF-SFYZADRCSA-N
• SMILES： O1C(C)(C)OC([C@@H]1[C@H](C(=O)O)CC(C)C)=O

Computed Properties

• Exact Mass: 230.11544
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83